Cas no 138787-23-2 (1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl-)
138787-23-2 structure
Product Name:1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl-
CAS No:138787-23-2
MF:C10H16N4O3
MW:240.259041786194
CID:1266038
Update Time:2024-08-04
1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl-
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- Inchi: 1S/C10H16N4O3/c1-3-4-5-6-11-10(15)8-9(14(16)17)7(2)12-13-8/h3-6H2,1-2H3,(H,11,15)(H,12,13)
- InChI Key: XTIPOIYVSXBELS-UHFFFAOYSA-N
- SMILES: N1C(C)=C([N+]([O-])=O)C(C(NCCCCC)=O)=N1
Computed Properties
- Exact Mass: 240.12238
Experimental Properties
- Density: 1.229±0.06 g/cm3(Predicted)
- Boiling Point: 430.4±45.0 °C(Predicted)
- PSA: 100.92
- pka: 8.14±0.50(Predicted)
1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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